Cas no 299937-34-1 ([1,1':3',1''-Terphenyl]-4',6'-dicarbonitrile, 5'-amino-4-bromo-4''-chloro-)
299937-34-1 structure
Product Name:[1,1':3',1''-Terphenyl]-4',6'-dicarbonitrile, 5'-amino-4-bromo-4''-chloro-
CAS No:299937-34-1
MF:C20H11BrClN3
MW:408.678442239761
CID:3932641
PubChem ID:2772317
Update Time:2025-04-22
[1,1':3',1''-Terphenyl]-4',6'-dicarbonitrile, 5'-amino-4-bromo-4''-chloro- Chemical and Physical Properties
Names and Identifiers
-
- [1,1':3',1''-Terphenyl]-4',6'-dicarbonitrile, 5'-amino-4-bromo-4''-chloro-
- BBL002528
- STK027908
- VS-01101
- 299937-34-1
- 2-amino-4-(4-bromophenyl)-6-(4-chlorophenyl)benzene-1,3-dicarbonitrile
- 5'-amino-4-bromo-4''-chloro-1,1':3',1''-terphenyl-4',6'-dicarbonitrile
- 3-amino-5-(4-bromophenyl)-4'-chloro-[1,1'-biphenyl]-2,4-dicarbonitrile
- NCGC00340893-01
- AB01332633-02
- 5'-Amino-4-bromo-4''-chloro-[1,1':3',1''-terphenyl]-4',6'-dicarbonitrile
- AKOS005380616
-
- Inchi: 1S/C20H11BrClN3/c21-14-5-1-12(2-6-14)16-9-17(13-3-7-15(22)8-4-13)19(11-24)20(25)18(16)10-23/h1-9H,25H2
- InChI Key: FVZBEZCHYSWNLB-UHFFFAOYSA-N
- SMILES: C1(C2=C(C#N)C(N)=C(C#N)C(C3=CC=C(Cl)C=C3)=C2)=CC=C(Br)C=C1
Computed Properties
- Exact Mass: 406.98249Da
- Monoisotopic Mass: 406.98249Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 548
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 73.6Ų
[1,1':3',1''-Terphenyl]-4',6'-dicarbonitrile, 5'-amino-4-bromo-4''-chloro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1646675-500mg |
5'-Amino-4-bromo-4''-chloro-[1,1':3',1''-terphenyl]-4',6'-dicarbonitrile |
299937-34-1 | 98% | 500mg |
¥4313.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1646675-1g |
5'-Amino-4-bromo-4''-chloro-[1,1':3',1''-terphenyl]-4',6'-dicarbonitrile |
299937-34-1 | 98% | 1g |
¥5801.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1646675-5g |
5'-Amino-4-bromo-4''-chloro-[1,1':3',1''-terphenyl]-4',6'-dicarbonitrile |
299937-34-1 | 98% | 5g |
¥11617.00 | 2024-08-02 |
[1,1':3',1''-Terphenyl]-4',6'-dicarbonitrile, 5'-amino-4-bromo-4''-chloro- Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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